dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate

• IUPAC Name: dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C17H13ClINO5/c1-24-16(22)9-5-10(17(23)25-2)7-12(6-9)20-15(21)13-8-11(19)3-4-14(13)18/h3-8H,1-2H3,(H,20,21)
• InChI Key: KIFZVOZUHRHZMY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)NC(=O)C2=C(C=CC(=C2)I)Cl)C(=O)OC
• Molecular Formula: C17H13ClINO5
• Molecular Weight: 473.6 g/mol

Description

Dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate, also known as CIPI, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CIPI is a derivative of isophthalic acid and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate involves its interaction with cellular proteins and enzymes. dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate has been shown to bind to tubulin, a protein involved in cell division, and inhibit its activity. This inhibition leads to the disruption of the microtubule network, which is essential for cell division. This disruption ultimately leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate has been shown to have low toxicity in vitro and in vivo. Studies have shown that dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate does not have any significant effects on normal cell growth and viability. However, dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate has been shown to induce apoptosis in cancer cells, leading to their death. Additionally, dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth.

Advantages and Limitations for Lab Experiments

Dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate has several advantages for lab experiments. It is easily synthesized using simple and efficient methods. Additionally, dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate has low toxicity and does not have significant effects on normal cell growth and viability. However, dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate has limitations in terms of its solubility in water, which can affect its efficacy in some experiments. Additionally, dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate has limited stability in solution, which can affect its long-term storage and use.

Future Directions

There are several future directions for research on dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate. One area of research is the development of more efficient and effective synthesis methods for dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate. Additionally, further studies are needed to determine the optimal dosage and administration of dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate for cancer treatment. Further research is also needed to determine the potential applications of dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate in other fields, such as imaging and drug delivery. Finally, more studies are needed to determine the long-term effects of dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate on normal cell growth and viability.

Synthesis Methods

Dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate can be synthesized using various methods, including the reaction of isophthalic acid with 2-chloro-5-iodobenzoyl chloride in the presence of dimethylformamide (DMF) and triethylamine. The reaction yields dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate as a white solid with a high yield. Other methods of synthesis include the use of different solvents and catalysts.

Scientific Research Applications

Dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate has potential applications in the field of cancer research. Studies have shown that dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth. Additionally, dimethyl 5-[(2-chloro-5-iodobenzoyl)amino]isophthalate has been studied for its potential use as a fluorescent probe for imaging cancer cells.